Cas no 89581-36-2 ( )
structure
Product Name:
CAS No:89581-36-2
MF:C6H5BrN2O
MW:201.020700216293
CID:993794
PubChem ID:352597
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-bromopyridine-3-carboxamide
- NSC527176
- 89581-36-2
- EN300-170575
- SCHEMBL1379680
- NSC-527176
- DTXSID80326351
- 4-Bromonicotinamide
- DS-014911
-
-
- Inchi： 1S/C6H5BrN2O/c7-5-1-2-9-3-4(5)6(8)10/h1-3H,(H2,8,10)
- InChI Key： QIGQCXFDOXURPZ-UHFFFAOYSA-N
- SMILES： BrC1C=CN=CC=1C(N)=O
Computed Properties
- Exact Mass: 199.959
- Monoisotopic Mass: 199.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- Density: 1.71
- Boiling Point: 334.3°C at 760 mmHg
- Flash Point: 156°C
- Refractive Index: 1.613
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027UFY-50mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 50mg |
$300.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-100mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 100mg |
$418.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-250mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 250mg |
$588.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-500mg |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 500mg |
$888.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-1g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 1g |
$1122.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-2.5g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 2.5g |
$2139.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-5g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 5g |
$3134.00 | 2024-04-20 | |
| 1PlusChem | 1P027UFY-10g |
4-bromopyridine-3-carboxamide |
89581-36-2 | 95% | 10g |
$4614.00 | 2024-04-20 |
Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
89581-36-2 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
